![molecular formula C18H18Cl2N2O3S B4198514 1-[(3,4-dichlorophenyl)sulfonyl]-N-(2-methylphenyl)prolinamide](/img/structure/B4198514.png)
1-[(3,4-dichlorophenyl)sulfonyl]-N-(2-methylphenyl)prolinamide
Overview
Description
1-[(3,4-dichlorophenyl)sulfonyl]-N-(2-methylphenyl)prolinamide, commonly known as DCP-LA, is a chemical compound that has been extensively studied for its potential therapeutic properties. It belongs to the class of compounds known as proline derivatives, which have been shown to exhibit a wide range of biological activities.
Mechanism of Action
The exact mechanism of action of DCP-LA is not fully understood, but it is believed to act by modulating the activity of various signaling pathways in the brain. It has been shown to increase the levels of certain neurotransmitters such as acetylcholine and dopamine, which are involved in cognitive function and motor control.
Biochemical and Physiological Effects:
DCP-LA has been shown to exhibit a wide range of biochemical and physiological effects, including antioxidant activity, anti-inflammatory activity, and neuroprotective activity. It has also been shown to improve cognitive function and motor control in animal models of neurological disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using DCP-LA in lab experiments is its well-characterized pharmacological profile, which makes it a useful tool for studying the mechanisms of action of various drugs and compounds. However, one of the limitations of using DCP-LA is its relatively low solubility, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several areas of future research that could be explored with regards to DCP-LA. These include:
1. Further characterization of the pharmacological profile of DCP-LA, including its effects on various signaling pathways in the brain.
2. Development of new formulations of DCP-LA that improve its solubility and bioavailability.
3. Investigation of the potential therapeutic applications of DCP-LA in other neurological disorders, such as multiple sclerosis and Huntington's disease.
4. Exploration of the potential synergistic effects of DCP-LA with other drugs and compounds.
5. Investigation of the safety and tolerability of DCP-LA in humans, in order to determine its potential as a new therapeutic agent.
Scientific Research Applications
DCP-LA has been extensively studied for its potential therapeutic properties, particularly in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and stroke. It has been shown to exhibit antioxidant, anti-inflammatory, and neuroprotective properties, which make it a promising candidate for the development of new drugs.
properties
IUPAC Name |
1-(3,4-dichlorophenyl)sulfonyl-N-(2-methylphenyl)pyrrolidine-2-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18Cl2N2O3S/c1-12-5-2-3-6-16(12)21-18(23)17-7-4-10-22(17)26(24,25)13-8-9-14(19)15(20)11-13/h2-3,5-6,8-9,11,17H,4,7,10H2,1H3,(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZLQJMRDQSRQGA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)C2CCCN2S(=O)(=O)C3=CC(=C(C=C3)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18Cl2N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.